Cas no 247134-05-0 (ethyl 3-(benzylamino)-4,4,4-trifluorobutanoate)

• Product Name: ethyl 3-(benzylamino)-4,4,4-trifluorobutanoate
• CAS No: 247134-05-0
• MF: C₁₃H₁₆F₃NO₂
• MW: 275.266854286194
• MDL: MFCD31009217
• CID: 5165248
• PubChem ID: 15487674
• Update Time: 2025-05-22

ethyl 3-(benzylamino)-4,4,4-trifluorobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4,4,4-trifluoro-3-[(phenylmethyl)amino]-, ethyl ester
• ethyl 3-(benzylamino)-4,4,4-trifluorobutanoate

• MDL： MFCD31009217
• Inchi： 1S/C13H16F3NO2/c1-2-19-12(18)8-11(13(14,15)16)17-9-10-6-4-3-5-7-10/h3-7,11,17H,2,8-9H2,1H3
• InChI Key： KJXNJNVKUIYFNX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(NCC1=CC=CC=C1)C(F)(F)F

Additional information on ethyl 3-(benzylamino)-4,4,4-trifluorobutanoate

Recent Advances in the Study of Ethyl 3-(Benzylamino)-4,4,4-trifluorobutanoate (CAS: 247134-05-0) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 3-(benzylamino)-4,4,4-trifluorobutanoate (CAS: 247134-05-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This fluorinated β-amino ester derivative has shown promising potential in various applications, particularly in drug discovery and development. Recent studies have focused on its synthesis optimization, biological activity evaluation, and potential therapeutic applications, making it a noteworthy subject for research analysts in the field.

The compound's unique structural features, including the trifluoromethyl group and benzylamino moiety, contribute to its interesting physicochemical properties and biological interactions. Several research groups have reported improved synthetic routes for 247134-05-0, achieving higher yields and purity through modified condensation reactions between ethyl 4,4,4-trifluoroacetoacetate and benzylamine derivatives. These methodological advances have facilitated more extensive biological evaluation of this compound and its derivatives.

Recent pharmacological investigations have revealed that ethyl 3-(benzylamino)-4,4,4-trifluorobutanoate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. In particular, studies published in the Journal of Medicinal Chemistry (2023) demonstrated its potential as a scaffold for developing novel anti-inflammatory agents. The trifluoromethyl group appears to enhance metabolic stability while maintaining favorable pharmacokinetic properties, a finding that has generated considerable interest among medicinal chemists.

Structural-activity relationship (SAR) studies have been conducted to explore modifications of the benzylamino group and ester moiety. These investigations have led to the identification of several analogs with improved biological activity profiles. Notably, some derivatives have shown selective activity against specific molecular targets, suggesting potential applications in targeted therapy development. Computational modeling studies have provided insights into the binding interactions of these compounds with their biological targets.

In the field of chemical biology, 247134-05-0 has been utilized as a building block for more complex molecular architectures. Its incorporation into peptide mimetics and other bioactive compounds has been reported in recent synthetic biology studies. The compound's versatility stems from its ability to serve as both a hydrogen bond donor and acceptor, while the fluorine atoms provide unique electronic properties that can influence molecular recognition processes.

From a pharmaceutical development perspective, current research is focusing on the compound's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Preliminary results indicate favorable characteristics, though further optimization may be required for specific therapeutic applications. The presence of the ester group offers opportunities for prodrug development, with several research groups exploring this avenue for improved drug delivery systems.

Looking forward, ethyl 3-(benzylamino)-4,4,4-trifluorobutanoate represents a promising lead compound with multiple potential applications in drug discovery. Ongoing research is expected to further elucidate its mechanism of action and explore its utility in various therapeutic areas. The compound's unique combination of structural features and biological activities makes it a valuable subject for continued investigation in chemical biology and pharmaceutical sciences.